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MEGA-10: A Technical Profile

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Decanoyl N-methylglucamide

CAS No.: 85261-20-7

Cat. No.: S572507

MEGA-10, known chemically as N-Decanoyl-N-methylglucamine, is a non-ionic detergent widely used in
life science research, primarily for the solubilization and study of membrane proteins [1] [2] [3]. Its structure
features a hydrophobic alkyl chain and a hydrophilic glucamine headgroup, making it effective for breaking

lipid bilayers without denaturing proteins.

The table below summarizes its key chemical and physical properties:

Property Specification

Molecular Formula C17H3sNOs [4] [5] [2]

Molecular Weight 349.46 g/mol [4] [6] [2]

CAS Number 85261-20-7 [5] [1] [3]

Form White to off-white crystalline solid or powder [1] [2] [3]
Purity Typically >98% to >99% [5] [1] [2]

Solubility Water soluble [4] [1] [2]

Critical Micelle Concentration (CMC) ~6-7 mM (at 25°C) [5] [2]

Storage Temperature -20°C [5] [6] [1]
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Mechanism of Action in Membrane Protein
Solubilization

The primary "mechanism of action" for MEGA-10 is its function as a surfactant. It works by interacting with
the hydrophobic components of cell membranes and proteins, facilitating their incorporation into an aqueous

solution.

The following diagram illustrates the general workflow of using MEGA-10 for membrane protein

solubilization:
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The process of membrane protein solubilization using MEGA-10 detergent.

¢ Micelle Formation: When the concentration of MEGA-10 in an aqueous solution exceeds its Critical
Micelle Concentration (CMC) of approximately 6-7 mM, the molecules spontaneously assemble into
micelles [5] [2]. In these structures, the hydrophobic tails cluster together in the center, shielded from
the water by the hydrophilic glucamine heads [1].

¢« Membrane Disruption: These micelles interact with the cell membrane's phospholipid bilayer. They
effectively disintegrate the membrane by incorporating lipid molecules into mixed micelles [1].

¢ Protein Solubilization: Integral membrane proteins, which have hydrophobic regions, are captured
and surrounded by MEGA-10 molecules. The detergent molecules coat the protein's hydrophobic
domains, effectively presenting a hydrophilic exterior that allows the entire complex to remain
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dissolved in the water-based buffer [1] [3]. This process stabilizes the proteins and prevents them
from aggregating.

Key Research Applications

Due to its mild, non-ionic nature, MEGA-10 is favored for specific research applications where preserving

protein function is critical:

¢ Extraction of Functional Proteins: It has been used to solubilize the melibiose transport carrier
from E. coli and subsequently reconstitute it into functional liposomes [3]. It has also been used to
reconstitute amino acid transporters from rat liver [3].

e Membrane Biochemistry Studies: Its properties make it a good candidate for initial trials in
extracting membrane proteins while trying to maintain their biological activity [5] [1].

¢ Protein-Protein Interaction Studies: By gently solubilizing protein complexes from membranes, it
can help in studying native interactions.

Experimental Considerations

When designing experiments with MEGA-10, researchers should note the following practical aspects:

¢ High CMC Advantage: A high CMC value (~6-7 mM) means MEGA-10 micelles are relatively easy to
dissociate. This allows for the detergent to be easily removed by dilution or dialysis, which is a
crucial step for reconstituting proteins into artificial liposomes or for functional assays [1] [2].

e UV Transparency: Like other glucamide detergents, MEGA-10 is transparent in the UV region,
making it suitable for protein purification and analysis techniques that rely on UV spectrophotometry
[1].

¢ Solution Preparation: A typical stock solution can be prepared by dissolving MEGA-10 in water or
buffer. For example, one supplier notes that a 66.67 mg/mL solution in DMSO is equivalent to a
190.78 mM concentration [4].

Important Distinction from Other Products

It is critical to differentiate this research reagent from other, unrelated commercial products that share a

similar name.
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e The MEGA-10 described here is exclusively for research use and is not for human consumption
[4] [6] [3].

e Search results also revealed a nutraceutical product called "OmegaGenics Mega 10," which is a
combination of Omega-7 and Omega-3 fatty acids intended for cardiovascular and metabolic health
[7], and a renal medicine called "MEGA-10" which is a composition of Ubidecarenone, L-Carnitine,
and Lycopene [8]. These are entirely different substances from the biochemical reagent N-Decanoyl-
N-methylglucamine.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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